1'-methyl-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-(1-methylpiperidin-4-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C12H23N3O/c1-14-7-4-11(5-8-14)15-6-2-3-10(9-15)12(13)16/h10-11H,2-9H2,1H3,(H2,13,16)
• InChI Key: CUQSEAJUJFRUEV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N2CCCC(C2)C(=O)N
• Molecular Formula: C12H23N3O
• Molecular Weight: 225.33 g/mol

Description

1-methyl-1,4'-bipiperidine-3-carboxamide, also known as BAM-15, is a small molecule compound that has been studied for its potential therapeutic applications in various diseases. BAM-15 has been shown to have a positive effect on mitochondrial function, which is crucial for cellular energy production and overall cellular health.

Mechanism of Action

1'-methyl-1,4'-bipiperidine-3-carboxamide has been shown to activate the mitochondrial uncoupling protein 1 (UCP1), which is responsible for regulating the proton gradient across the mitochondrial inner membrane. This results in an increase in mitochondrial respiration and ATP production, leading to improved cellular energy metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including increased mitochondrial respiration and ATP production, improved cellular energy metabolism, and increased glucose uptake. The compound has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic applications in various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 1'-methyl-1,4'-bipiperidine-3-carboxamide is its ability to improve mitochondrial function, which is crucial for cellular energy production and overall cellular health. However, one of the limitations of the compound is its potential toxicity at high concentrations, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 1'-methyl-1,4'-bipiperidine-3-carboxamide, including further investigation of its potential therapeutic applications in various diseases, optimization of the synthesis method to improve yield and purity, and development of more selective UCP1 activators. Additionally, the potential toxicity of this compound at high concentrations should be further investigated to determine its safety for use in experimental settings.

Synthesis Methods

The synthesis of 1'-methyl-1,4'-bipiperidine-3-carboxamide involves a series of chemical reactions that result in the formation of the final product. The starting material for the synthesis is 4-piperidone, which is converted into 1,4'-bipiperidine-3-carboxamide through a series of reactions. The final step involves the introduction of a methyl group to the nitrogen atom of the piperidine ring to form this compound.

Scientific Research Applications

1'-methyl-1,4'-bipiperidine-3-carboxamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, neurodegenerative diseases, and metabolic disorders. The compound has been shown to have a positive effect on mitochondrial function, which is crucial for cellular energy production and overall cellular health.